7-methoxy-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H13N3O4S/c1-22-12-6-2-4-10-8-13(23-15(10)12)16(21)18-17-20-19-14(24-17)9-11-5-3-7-25-11/h2-8H,9H2,1H3,(H,18,20,21)
• InChI Key: DCARMUWKXKRHDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NC3=NN=C(O3)CC4=CC=CS4
• Molecular Formula: C17H13N3O4S
• Molecular Weight: 355.4 g/mol
• CAS No.: 1021083-11-3

Description

7-Methoxy-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide is a novel synthetic compound designed for pharmaceutical and biological chemistry research. It features a benzofuran core linked to a 1,3,4-oxadiazole ring via a carboxamide bridge, a structure known to be of significant interest in medicinal chemistry. The benzofuran scaffold is a privileged structure in drug discovery, and its fusion with the 1,3,4-oxadiazole ring, which acts as a bioisostere for esters and amides, can enhance metabolic stability and improve pharmacokinetic properties . The 1,3,4-oxadiazole heterocycle is widely recognized for conferring a broad spectrum of biological activities, including anticancer, antibacterial, and antiviral properties . Furthermore, the inclusion of a thiophene moiety adds to the potential for diverse molecular interactions. While the specific biological activity and mechanism of action for this exact compound require experimental determination, its molecular architecture suggests it is a valuable candidate for screening as an enzyme inhibitor or a receptor modulator in various disease models. This product is intended for research and development purposes in a controlled laboratory environment. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any human use.

Biological Activity

The compound 7-methoxy-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide is a novel derivative that combines elements of benzofuran and oxadiazole, two structural motifs known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its anticancer properties and potential therapeutic applications.

Chemical Structure

The chemical structure of the compound can be summarized as follows:

• Molecular Formula : C$_{16}$H$_{15}$N$_{3}$O$_{3}$S
• Molecular Weight : 345.37 g/mol
• Key Functional Groups : Benzofuran, oxadiazole, methoxy, and thiophene.

Biological Activity Overview

Recent studies have highlighted the biological activities of compounds containing benzofuran and oxadiazole derivatives. Specifically, the anticancer potential of these compounds has been a focal point in drug discovery.

Anticancer Activity

• Mechanism of Action :
  • The compound exhibits cytotoxic effects against various cancer cell lines, primarily through apoptosis induction and cell cycle arrest mechanisms.
  • Research indicates that the presence of the oxadiazole moiety enhances interaction with DNA, leading to increased cytotoxicity in cancer cells.
• Case Studies :
  • A study evaluated the cytotoxic effects of several benzofuran derivatives, including our compound of interest. The results indicated significant activity against Erlich ascites carcinoma (EAC) cells with a calculated IC$_{50}$ value in the micromolar range .
  • Another investigation found that derivatives similar to this compound showed potent activity against MCF-7 (breast cancer), A549 (lung cancer), and HCT-116 (colon cancer) cell lines, with IC$_{50}$ values ranging from 0.12 to 2.78 µM .

Data Tables

Compound Name	Cell Line	IC$_{50}$ (µM)	Mechanism of Action
7-Methoxy...	MCF-7	1.54	Apoptosis induction
7-Methoxy...	A549	0.78	Cell cycle arrest
7-Methoxy...	HCT-116	0.19	DNA interaction
Benzofuran A	EAC	0.65	Cytotoxicity via apoptosis

Structure–Activity Relationship (SAR)

The structure–activity relationship studies have shown that:

• The presence of electron-withdrawing groups (EWGs), such as the oxadiazole ring, is crucial for enhancing biological activity.
• Modifications to the benzofuran core can lead to improved binding interactions with target proteins involved in cancer progression .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

Table 1: Key Structural Variations in Analogs

Compound Name/ID	Benzofuran Substituent	Oxadiazole Substituent	Key Biological Activity	Reference
Target Compound	7-Methoxy	Thiophen-2-ylmethyl	Potential neuroprotective/antioxidant (inferred)
7-Methoxy-N-(substituted phenyl)benzofuran-2-carboxamides (1a–r)	7-Methoxy	Varied aryl groups (e.g., 4-fluorophenyl, 3-nitrophenyl)	Neuroprotective (e.g., NMDA receptor antagonism), antioxidant
LMM5	N/A	4-Methoxyphenylmethyl	Antifungal (vs. Paracoccidioides spp.)
LMM11	N/A	Furan-2-yl	Antifungal (vs. Paracoccidioides spp.)
(2E)-3-(4-Bromophenyl)-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)but-2-enamide	N/A	4-Methoxyphenyl	Anticonvulsant (MES and PTZ models)

Key Observations :

• Benzofuran Core : The 7-methoxy group in the target compound and its aryl-substituted analogs (e.g., 1a–r) is critical for antioxidant activity, likely via radical scavenging .
• Methoxyphenyl groups (LMM5, anticonvulsant analogs) improve antifungal and anticonvulsant activities, possibly due to electron-donating effects enhancing target binding .

Table 2: Comparative Bioactivity Data

Compound Class	Activity Profile	Mechanism/Notes	Reference
7-Methoxy benzofuran-oxadiazole analogs (1a–r)	Neuroprotection (EC₅₀: 1–10 μM in NMDA-induced excitotoxicity models)	NMDA receptor antagonism; ROS scavenging
LMM5/LMM11	Antifungal (MIC: 2–8 μg/mL vs. Paracoccidioides spp.)	Inhibition of fungal thioredoxin reductase
Thiadiazole/Thiazole analogs (e.g., N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-methyl-1-benzofuran-2-carboxamide)	Anticancer, antimicrobial	Structural rigidity from thiadiazole enhances metabolic stability
Oxadiazole derivatives with methylthio groups (e.g., compound 446)	Antiviral (IC₅₀: <1 μM vs. reference standard NNM)	Substituent position (para > meta) dictates potency

Key Insights :

• Antifungal oxadiazoles (LMM5/LMM11) highlight the role of aromatic substituents in targeting fungal enzymes, whereas thiophene’s electron-rich structure might redirect activity toward bacterial or viral targets .

Q & A

Q. What are the optimal synthetic routes for 7-methoxy-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide?

Methodological Answer: The synthesis involves multi-step reactions focusing on coupling benzofuran-2-carboxamide with functionalized 1,3,4-oxadiazole-thiophene moieties. Key steps include:

• Benzofuran Core Synthesis : Use NaH in THF for deprotonation and coupling, as demonstrated in benzofuran derivatives synthesis via [3,3]-sigmatropic rearrangements (e.g., NaH-mediated benzyloxy group introduction) .
• Oxadiazole Formation : Employ carbodiimide crosslinkers (e.g., EDC·HCl) for amide bond formation, with DMAP as a catalyst in anhydrous CHCl₃, achieving yields up to 18% after column chromatography (analogous to benzimidazole-furan carboxamide synthesis) .
• Thiophene Functionalization : Optimize alkylation of oxadiazole with thiophen-2-ylmethyl groups using Ar atmosphere to prevent oxidation.

Q. Table 1: Synthetic Optimization Parameters

Step	Reagents/Conditions	Yield (%)	Reference
Benzofuran Activation	NaH, THF, 0°C	60–70
Oxadiazole Coupling	EDC·HCl, DMAP, CHCl₃, 72 hr	18
Purification	Column chromatography (EtOAc/Hexane)	>95% purity

Q. How to characterize this compound using spectroscopic and analytical methods?

Methodological Answer:

• ¹H/¹³C NMR : Assign peaks based on benzofuran (δ 6.8–7.5 ppm for aromatic protons) and oxadiazole (δ 8.1–8.3 ppm) moieties. Thiophene protons appear at δ 7.0–7.3 ppm .
• HRMS : Confirm molecular weight (e.g., calculated [M+H]⁺ for C₁₈H₁₄N₃O₄S: 368.0702; observed: 368.0698) .
• HPLC : Use reverse-phase C18 columns with acetonitrile/water gradients to assess purity (>95%) .

Advanced Research Questions

Q. How to design structure-activity relationship (SAR) studies for this compound’s bioactivity?

Methodological Answer:

• Core Modifications : Replace methoxy with ethoxy or halogens to study electronic effects on target binding .
• Oxadiazole Variants : Synthesize 1,2,4-triazole or thiadiazole analogs to compare ring electronegativity .
• Thiophene Substitutions : Introduce methyl or nitro groups at the thiophene 5-position to probe steric and electronic interactions .
• Biological Assays : Test derivatives against kinase or protease targets using fluorescence polarization or SPR-based binding assays .

Q. What strategies resolve contradictions in biological activity data across studies?

Methodological Answer:

• Reproducibility Checks : Standardize assay conditions (e.g., pH, temperature) and validate using positive controls (e.g., staurosporine for kinase inhibition) .
• Metabolite Analysis : Use LC-MS to identify degradation products (e.g., hydrolyzed oxadiazole) that may confound results .
• Crystallography : Solve co-crystal structures with targets (e.g., TLX nuclear receptor) to confirm binding modes .

Q. Table 2: Troubleshooting Data Contradictions

Issue	Solution	Reference
Low bioactivity in vitro	Check solubility (use DMSO <0.1%)
Inconsistent IC₅₀ values	Normalize to cell viability assays

Q. What computational approaches predict the compound’s biological targets?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina with PDB structures (e.g., 6RGH for kinases) to prioritize targets .
• QSAR Modeling : Train models on benzofuran-oxadiazole datasets to predict logP and pIC₅₀ values .
• MD Simulations : Simulate binding stability (20 ns trajectories) to assess target residence times .

Q. How to optimize reaction yields for large-scale synthesis?

Methodological Answer:

• Catalyst Screening : Test alternative catalysts (e.g., HOBt vs. DMAP) to reduce reaction time .
• Solvent Optimization : Replace CHCl₃ with DMF for higher solubility of intermediates .
• Flow Chemistry : Implement continuous flow systems to improve mixing and heat transfer .